![molecular formula C22H24N2O4 B5571523 3-ethyl-8-(2-phenoxybenzoyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one](/img/structure/B5571523.png)
3-ethyl-8-(2-phenoxybenzoyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one
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Description
3-ethyl-8-(2-phenoxybenzoyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one, also known as EPOB-DAD, is a synthetic compound that has been developed for its potential use in scientific research. This compound has been found to have a unique mechanism of action that makes it a promising candidate for a variety of research applications.
Scientific Research Applications
Chemical Synthesis and Derivative Formation
The structure of 3-ethyl-8-(2-phenoxybenzoyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one suggests its potential utility in the synthesis of complex heterocyclic compounds. Research has shown that derivatives of diazaspiro compounds, similar in complexity, serve as key intermediates in synthesizing a wide array of bioactive molecules. For instance, studies on diazaspiro derivatives have led to the development of novel anticonvulsant agents, demonstrating the significant medicinal chemistry applications of such compounds (Madaiah et al., 2012). Furthermore, the synthesis of diazaspiro[4.5]decane derivatives has been explored for their potential antibacterial and antifungal properties, indicating a broader application in developing new antimicrobial agents (Thanusu et al., 2011).
Catalysis and Organic Transformations
The structural framework of this compound is conducive to catalytic activities, particularly in organic transformations. For instance, related diazaspiro compounds have been employed as intermediates in the synthesis of thiazoles and their fused derivatives, showcasing their versatility in organic synthesis and the potential for discovering new antimicrobial compounds (Wardkhan et al., 2008).
Environmental Impact Studies
Although not directly related to the compound , studies on the environmental impact and behavior of related organic compounds, such as parabens, offer insights into the environmental fate of similar chemical structures. Research into the adsorption characteristics of parabens onto activated carbon, for example, provides a foundation for understanding how similar compounds might interact with environmental sorbents, potentially informing the environmental risk assessment of novel chemical entities (Moreno-Marenco et al., 2019).
properties
IUPAC Name |
3-ethyl-8-(2-phenoxybenzoyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O4/c1-2-23-16-22(28-21(23)26)12-14-24(15-13-22)20(25)18-10-6-7-11-19(18)27-17-8-4-3-5-9-17/h3-11H,2,12-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYQVHNVCKJBQAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC2(CCN(CC2)C(=O)C3=CC=CC=C3OC4=CC=CC=C4)OC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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